Cas no 2158125-91-6 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-
• CAS No: 2158125-91-6
• MF: C₇H₈N₆S
• MW: 208.243618011475
• CID: 5263254
• Update Time: 2025-05-22

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C7H8N6S/c1-3-2-9-13-4(3)5-10-6(8)12-7(14)11-5/h2H,1H3,(H,9,13)(H3,8,10,11,12,14)
• InChI Key： VBEKSJCUDQOAAQ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C(C)=CNN=2)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)-

Recent Advances in the Study of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- (CAS: 2158125-91-6)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- (CAS: 2158125-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazine-thione core and pyrazole substituent, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential applications in treating various diseases.

One of the key breakthroughs in the study of this compound is its synthesis via a novel multi-step reaction pathway, which has been optimized for high yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compound. The presence of the thione group and the amino functionality in the triazine ring has been identified as critical for its biological activity, particularly in interactions with target proteins and enzymes.

In vitro and in vivo studies have demonstrated that 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- exhibits potent inhibitory effects against a range of enzymes involved in inflammatory and proliferative pathways. Specifically, it has shown promising activity as a kinase inhibitor, targeting key signaling pathways implicated in cancer and autoimmune diseases. Recent findings suggest that this compound may also modulate oxidative stress responses, further expanding its therapeutic potential.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary studies indicate that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings highlight the versatility of this compound and its potential for development into multi-target therapeutics.

Despite these promising results, challenges remain in the development of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to optimize its pharmacokinetic and pharmacodynamic properties.

In conclusion, the recent advancements in the study of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-1H-pyrazol-3-yl)- (CAS: 2158125-91-6) underscore its potential as a versatile scaffold for drug discovery. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its therapeutic efficacy, and evaluating its safety profile in more complex biological systems.